Cas no 876918-40-0 (5-Bromo-3-fluoro-2-hydroxybenzonitrile)

5-Bromo-3-fluoro-2-hydroxybenzonitrile structure
876918-40-0 structure
Product Name:5-Bromo-3-fluoro-2-hydroxybenzonitrile
CAS No:876918-40-0
MF:C7H3BrFNO
MW:216.007224321365
CID:844459
PubChem ID:58076937
Update Time:2025-04-19

5-Bromo-3-fluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-fluoro-2-hydroxybenzonitrile
    • Benzonitrile, 5-bromo-3-fluoro-2-hydroxy-
    • SCHEMBL505061
    • CS-0330722
    • 876918-40-0
    • DS-5695
    • DTXSID60728753
    • A904651
    • FWBWMUKWNHRVEE-UHFFFAOYSA-N
    • AKOS016013356
    • BKB91840
    • DB-368492
    • G62158
    • MDL： MFCD24038783
    • Inchi： 1S/C7H3BrFNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
    • InChI Key： FWBWMUKWNHRVEE-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=C(C#N)C=1)O)F

Computed Properties

  • Exact Mass: 214.93820g/mol
  • Monoisotopic Mass: 214.93820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44Ų

5-Bromo-3-fluoro-2-hydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025659-250mg
5-Bromo-3-fluoro-2-hydroxybenzonitrile
 876918-40-0 97%
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 $475.20 2023-08-31
Alichem
A013025659-500mg
5-Bromo-3-fluoro-2-hydroxybenzonitrile
 876918-40-0 97%
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Alichem
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 876918-40-0 97%
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Chemenu
CM153931-1g
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 876918-40-0 95%
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Ambeed
A895404-1g
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 876918-40-0 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1401392-100mg
5-Bromo-3-fluoro-2-hydroxybenzonitrile
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 ￥3322.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1401392-1g
5-Bromo-3-fluoro-2-hydroxybenzonitrile
 876918-40-0 97%
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 ￥6045.00 2024-04-27
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY384776-0.25g
5-Bromo-3-fluoro-2-hydroxybenzonitrile
 876918-40-0 ≥95%
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Ambeed
A895404-100mg
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 876918-40-0 95%
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